2-[4-(benzyloxy)phenoxy]-N'-(2,3-dimethoxybenzylidene)propanohydrazide

• IUPAC Name: N-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-2-(4-phenylmethoxyphenoxy)propanamide
• InChI: InChI=1S/C25H26N2O5/c1-18(25(28)27-26-16-20-10-7-11-23(29-2)24(20)30-3)32-22-14-12-21(13-15-22)31-17-19-8-5-4-6-9-19/h4-16,18H,17H2,1-3H3,(H,27,28)/b26-16+
• InChI Key: XDWGKAIJESHUEA-WGOQTCKBSA-N
• Canonical SMILES: CC(C(=O)NN=CC1=C(C(=CC=C1)OC)OC)OC2=CC=C(C=C2)OCC3=CC=CC=C3
• Isomeric SMILES: CC(C(=O)N/N=C/C1=C(C(=CC=C1)OC)OC)OC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C25H26N2O5
• Molecular Weight: 434.5 g/mol

Description

2-[4-(benzyloxy)phenoxy]-N'-(2,3-dimethoxybenzylidene)propanohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

2-[4-(benzyloxy)phenoxy]-N'-(2,3-dimethoxybenzylidene)propanohydrazide has been extensively studied for its potential applications in various areas of scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.

Mechanism of Action

The mechanism of action of 2-[4-(benzyloxy)phenoxy]-N'-(2,3-dimethoxybenzylidene)propanohydrazide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. It has also been shown to induce apoptosis, which is a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(benzyloxy)phenoxy]-N'-(2,3-dimethoxybenzylidene)propanohydrazide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. It has also been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties, which make it a versatile compound for use in various areas of scientific research. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the study of 2-[4-(benzyloxy)phenoxy]-N'-(2,3-dimethoxybenzylidene)propanohydrazide. One potential direction is the development of new and more efficient synthesis methods for this compound. Another potential direction is the study of its potential use as a therapeutic agent for the treatment of various diseases. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research.